Cas no 1805958-87-5 (5-bromo-6-(difluoromethyl)pyridin-2-amine)

• Product Name: 5-bromo-6-(difluoromethyl)pyridin-2-amine
• CAS No: 1805958-87-5
• MF: C₆H₅BrF₂N₂
• MW: 223.018107175827
• CID: 4743131
• PubChem ID: 130094555
• Update Time: 2026-02-25

5-bromo-6-(difluoromethyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-6-(difluoromethyl)pyridin-2-amine
• TQU0351
• 6-Amino-3-bromo-2-(difluoromethyl)pyridine
• 5-Bromo-6-(difluoromethyl)-2-pyridinamine
• 1805958-87-5
• F85924
• PS-15841
• 5-bromo-6-(difluoromethyl)pyridin-2-amine

• Inchi： 1S/C6H5BrF2N2/c7-3-1-2-4(10)11-5(3)6(8)9/h1-2,6H,(H2,10,11)
• InChI Key： GSBGARZZGTUYQC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(N)N=C1C(F)F

Computed Properties

• Exact Mass: 221.96042g/mol
• Monoisotopic Mass: 221.96042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 1.9

Additional information on 5-bromo-6-(difluoromethyl)pyridin-2-amine

Introduction to 5-bromo-6-(difluoromethyl)pyridin-2-amine (CAS No. 1805958-87-5) and Its Emerging Applications in Chemical Biology

5-bromo-6-(difluoromethyl)pyridin-2-amine, identified by the chemical compound code CAS No. 1805958-87-5, is a heterocyclic amine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a bromine substituent at the 5-position and a difluoromethyl group at the 6-position of a pyridine ring, exhibits unique structural and electronic properties that make it a valuable scaffold for drug discovery and molecular probes. The presence of both bromine and difluoromethyl groups enhances its reactivity and binding affinity, making it a versatile intermediate in synthetic chemistry and a potential candidate for developing novel therapeutic agents.

The bromine atom in 5-bromo-6-(difluoromethyl)pyridin-2-amine serves as an excellent handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, or Sonogashira couplings. These reactions are widely employed in medicinal chemistry to construct complex molecular architectures, enabling the synthesis of intricate pharmacophores. The difluoromethyl group, on the other hand, is known to modulate metabolic stability, lipophilicity, and binding interactions with biological targets. Its incorporation into drug candidates often improves pharmacokinetic profiles, making it a desirable feature in lead optimization.

In recent years, there has been growing interest in exploring the therapeutic potential of pyridine derivatives in various diseases, including cancer, inflammation, and neurodegenerative disorders. The structural motif of 5-bromo-6-(difluoromethyl)pyridin-2-amine has been investigated for its ability to interact with biological macromolecules such as kinases, transcription factors, and enzymes. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain targets by modulating their conformational dynamics or blocking key catalytic residues.

One of the most compelling aspects of 5-bromo-6-(difluoromethyl)pyridin-2-amine is its utility as a building block in fragment-based drug design (FBDD). Fragment-based approaches rely on identifying small molecule fragments that bind to biological targets with high affinity. These fragments can then be linked together or modified to generate lead compounds with enhanced potency and selectivity. The structural features of 5-bromo-6-(difluoromethyl)pyridin-2-amine, including its aromaticity and halogen-rich environment, make it an ideal candidate for generating hits in high-throughput screening (HTS) campaigns.

Recent advancements in computational chemistry have further enhanced the appeal of 5-bromo-6-(difluoromethyl)pyridin-2-amine as a drug discovery tool. Molecular docking simulations have been used to predict its binding mode to various protein targets, providing insights into its potential mechanism of action. These simulations have also helped identify key interactions between the compound and its biological partners, guiding the design of analogs with improved pharmacological properties.

The synthesis of 5-bromo-6-(difluoromethyl)pyridin-2-amine involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include bromination of a pyridine precursor followed by protection-deprotection strategies to install the difluoromethyl group at the 6-position. The use of palladium-catalyzed cross-coupling reactions ensures high regioselectivity and yield, making the process scalable for industrial applications.

The pharmacological profile of 5-bromo-6-(difluoromethyl)pyridin-2-amine is still under active investigation, but early data suggest promising activity against several disease-related targets. For instance, studies have shown that derivatives of this compound may interfere with signaling pathways involved in cancer cell proliferation and survival. Additionally, its ability to modulate enzyme activity makes it a candidate for treating inflammatory diseases where aberrant enzyme function plays a key role.

In conclusion, 5-bromo-6-(difluoromethyl)pyridin-2-amine (CAS No. 1805958-87-5) represents a fascinating example of how structural modifications can enhance the biological activity of heterocyclic compounds. Its unique combination of functional groups makes it a valuable tool in drug discovery, with potential applications across multiple therapeutic areas. As research continues to uncover new synthetic strategies and pharmacological insights, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.